3-Benzyloxy-4-chloro-2-fluorophenylboronic acid
Overview
Description
“3-Benzyloxy-4-chloro-2-fluorophenylboronic acid” is a chemical compound with the CAS Number: 1256346-27-6 . It has a molecular weight of 280.49 . The IUPAC name for this compound is 3-(benzyloxy)-4-chloro-2-fluorophenylboronic acid .
Molecular Structure Analysis
The InChI code for “3-Benzyloxy-4-chloro-2-fluorophenylboronic acid” is1S/C13H11BClFO3/c15-11-7-6-10 (14 (17)18)12 (16)13 (11)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2 . This code provides a standard way to encode the compound’s molecular structure and formula.
Scientific Research Applications
Cross-Coupling Reactions
Boronic acids, including “3-Benzyloxy-4-chloro-2-fluorophenylboronic acid”, are widely used in cross-coupling reactions . These reactions are a powerful tool for creating carbon-carbon bonds, which are fundamental in the synthesis of many chemical compounds .
Catalysis
Boronic acids can act as Lewis acids, accepting a pair of electrons and forming a coordinate covalent bond. This property makes them useful in various catalytic reactions .
Medicinal Chemistry
Boronic acids have found applications in medicinal chemistry. They can be used to design bioactive compounds, potentially leading to new drugs .
Polymer Materials
Boronic acids are used in the synthesis of polymer materials. The unique properties of boronic acids can be used to create polymers with specific characteristics .
Optoelectronics
Boronic acids are used in the field of optoelectronics. They can be used to create materials with specific optical and electronic properties .
Synthesis of Diarylborinic Acids
“3-Benzyloxy-4-chloro-2-fluorophenylboronic acid” can be used in the synthesis of diarylborinic acids . These compounds have interesting properties and reactivities, and are less studied than their parent boronic acids .
Safety and Hazards
Mechanism of Action
Biochemical Pathways
Given the lack of information on its targets and mode of action, it is difficult to predict which pathways might be affected .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
Without knowledge of its targets and mode of action, it is challenging to predict its effects .
properties
IUPAC Name |
(4-chloro-2-fluoro-3-phenylmethoxyphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BClFO3/c15-11-7-6-10(14(17)18)12(16)13(11)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPWQADAZCFOAPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=C(C=C1)Cl)OCC2=CC=CC=C2)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90681660 |
Source
|
| Record name | [3-(Benzyloxy)-4-chloro-2-fluorophenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyloxy-4-chloro-2-fluorophenylboronic acid | |
CAS RN |
1256346-27-6 |
Source
|
| Record name | [3-(Benzyloxy)-4-chloro-2-fluorophenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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